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Compound of Interest

Compound Name: N-Hydroxy-N-phenylacetamide
CAS No.: 1795-83-1
Cat. No.: B1220185
Get Quote
. J

Executive Summary

This technical guide details the preparation, purification, and characterization of N-Hydroxy-N-
phenylacetamide (also known as N-phenylacetohydroxamic acid or N-acetyl-N-
phenylhydroxylamine).[1]

While structurally similar to acetanilide, the presence of the N-hydroxy group introduces
significant reactivity differences, specifically the potential for the Bamberger rearrangement
under acidic conditions and competition between N- and O-acylation. This guide prioritizes a
two-step sequence: the partial reduction of nitrobenzene to N-phenylhydroxylamine, followed
by controlled N-acylation. This route offers the highest fidelity for research-grade purity
compared to "one-pot" reductive acetylations.[1]

Chemical Identity & Fundamental Properties[3][4][5]

Before initiating synthesis, it is critical to distinguish the target molecule from its non-
hydroxylated analog, acetanilide, and its rearrangement products.
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Property Specification Notes

Synonyms: N-Acetyl-N-

IUPAC Name N-Hydroxy-N-phenylacetamide ]
phenylhydroxylamine
i Do not confuse with
CAS Registry 1795-83-1 -
Acetanilide (103-84-4)
Formula MW: 151.16 g/mol

Acetanilide melts at ~114 °C. A
Melting Point 66—69 °C high MP indicates loss of the -
OH group.[1][2][3]

Weakly acidic due to the
pKa ~8.0-8.5 hydroxamic -OH.[1] Soluble in
dilute alkali.[1]

) ) Oxidizes to pink/brown upon
Appearance White to off-white needles )
prolonged air exposure.[1]

Synthetic Strategy: The Kinetic Control Pathway

The synthesis relies on the nucleophilicity of the nitrogen atom in N-phenylhydroxylamine.[1]
The critical challenge is preventing O-acylation (forming the ester) and over-acylation (forming
the N,O-diacetyl derivative).

Reaction Pathway Visualization
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Figure 1: Reaction pathway highlighting the critical intermediate and potential divergence
points.

Method A: Stepwise Reduction and Acylation (Gold
Standard)

This protocol is adapted from standard Organic Syntheses methodologies, optimized for
reproducibility and safety.[1]

Phase 1: Preparation of N-Phenylhydroxylamine

Caution:N-Phenylhydroxylamine is a skin sensitizer and potential mutagen.[1] Nitrobenzene is
toxic.[4] Work in a fume hood.

e Reagents:

[¢]

Nitrobenzene (0.1 mol, ~12.3 g)

o

Ammonium Chloride (0.12 mol, ~6.5 g)

o

Zinc Dust (0.2 mol, ~13 g) — Must be high quality/activated.

o

Water (200 mL)

e Protocol:

[¢]

Dissolve NHngcontent-ng-c2307461527=""_nghost-ng-c2764567632="" class="inline ng-
star-inserted">

Cl in water in a 500 mL beaker. Add nitrobenzene.[1][5][6]

o Stir vigorously (mechanical stirring preferred) to create an emulsion.
o Add Zinc dust in small portions over 15-20 minutes.

o Control Point: The temperature will rise. Maintain between 60—70°C. Do not exceed 75°C
to prevent reduction to aniline.[1]
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o After addition, stir for another 15 minutes. The smell of nitrobenzene (almond-like) should
diminish significantly.

o Filter the hot solution immediately to remove Zinc oxide.[1]

o Saturate the filtrate with NaCl and cool in an ice bath.[1] Long yellow needles of N-
phenylhydroxylamine will crystallize.

o Yield Check: Filter and dry. Use immediately for Phase 2. (MP should be ~81°C).[7]

Phase 2: Selective N-Acylation[2]

e Reagents:

[¢]

Fresh N-Phenylhydroxylamine (from Phase 1)

[e]

Acetyl Chloride (1.1 eq) or Acetic Anhydride

[e]

Sodium Bicarbonate (NaHCO

)

o

Solvent: Diethyl Ether or THF (dry)

[¢]

Water[5][8]

e Protocol:

[e]

Dissolve N-phenylhydroxylamine in ether/THF in a flask equipped with a thermometer.

o

Prepare a slurry of NaHCO

(excess, ~1.5 eq) in a small amount of water and add to the flask.

[¢]

Critical Step: Cool the mixture to -5°C to 0°C using an ice-salt bath.

[¢]

Add Acetyl Chloride dropwise over 30—45 minutes.
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» Mechanistic Insight: Low temperature favors the kinetic attack of the nitrogen lone pair
on the acyl chloride. Higher temperatures promote thermodynamic rearrangement or O-
acylation.

o Stir for 30 minutes at 0°C.

o Allow to warm to room temperature.[1]

Phase 3: Purification (The "Acid-Base Switch")

This purification strategy exploits the acidity of the hydroxamic acid (

) to separate it from neutral impurities (like unreacted nitrobenzene or azoxybenzene).
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Figure 2: Purification workflow utilizing the specific pKa properties of hydroxamic acids.[1]

e Separate the organic layer.[1][7]

o Extract the organic layer with 10% NaOH (2x).[8] The product moves to the aqueous phase
as the sodium salt (
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)

Discard the organic layer (removes neutral side products).[1]

Wash the aqueous basic layer once with fresh ether to remove trace organics.[1]

Precipitation: Cool the aqueous layer and slowly acidify with dilute HCI. The product will
precipitate as white crystals.[1]

Recrystallize from benzene/petroleum ether or hot water.[1]

Quality Control & Characterization

A self-validating protocol requires confirmation of identity.

A. The Ferric Chloride Test (Colorimetric Validation)

Hydroxamic acids form stable, colored complexes with Fe(lll).
o Procedure: Dissolve a few crystals of the product in ethanol. Add 1 drop of 5% FeCl

solution.

o Result: A deep violet-red or purple color confirms the presence of the hydroxamic acid
moiety.[1]

» Note: Acetanilide (the non-hydroxy analog) will not give this color.

B. Spectroscopic Data
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Technique Expected Signal Interpretation
IR Broad band 3100-3200 cm O-H stretch (H-bonded)
IR Strong peak ~1650 cm C=0[1] (Amide )
1H NMR 2.1 (s, 3H) Acetyl methyl group
1H NMR 7.2-7.5 (M, 5H) Aromatic protons
N-OH proton (exchangeable
1H NMR with D

10.5-11.0 (br s, 1H)
0)

Applications in Drug Discovery
Researchers utilize N-Hydroxy-N-phenylacetamide primarily for its metal-chelating properties.
[1]

» Metalloprotease Inhibition: The hydroxamic acid group (

) is a classic zinc-binding group (ZBG) in Matrix Metalloproteinase (MMP) inhibitors. This
molecule serves as a simplified fragment for structure-activity relationship (SAR) studies.[1]

[9]
» Siderophore Mimicry: Used to model iron transport systems in bacteria.[1]
¢ Analytical Chemistry: Under the name "N-benzoyl-N-phenylhydroxylamine" (a close analog),

these compounds are standard reagents for the gravimetric determination of Vanadium,
Titanium, and Copper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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